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Compound of Interest

Compound Name: Iscotrizinol

Cat. No.: B143942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Iscotrizinol (INCI: Diethylhexyl Butamido Triazone), marketed as Uvasorb HEB, has emerged

as a highly effective and photostable UVB/UVAII filter in the development of broad-spectrum

sun care products. Its performance characteristics suggest a favorable cost-effectiveness

profile, particularly in high-SPF formulations where photostability and efficiency are paramount.

This guide provides an objective comparison of Iscotrizinol against other commercially

available UV filters, supported by experimental data and detailed methodologies, to assist

formulators in making informed decisions.

Performance and Cost Analysis of UV Filters
The cost-effectiveness of a UV filter is not solely determined by its price per kilogram but is a

function of its efficiency in boosting the Sun Protection Factor (SPF), its photostability, and its

synergistic potential with other filters. Iscotrizinol's high efficacy at low concentrations and its

exceptional photostability contribute significantly to its economic advantage in a final

formulation.[1]

Table 1: Comparative Analysis of Common UV Filters
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UV Filter INCI Name
Primary UV
Protection

Typical Use
Concentrati
on (%)

Estimated
Bulk Price
(per kg)

Key
Performanc
e
Characteris
tics

Iscotrizinol

Diethylhexyl

Butamido

Triazone

UVB/UVA II 1 - 3
₹1,950 -

₹2,500

Exceptionally

photostable,

highly

efficient at

low

concentration

s, excellent

for water-

resistant

formulations.

[2][3]

Avobenzone

Butyl

Methoxydibe

nzoylmethan

e

UVA I 2 - 5
Not readily

available

Highly

effective UVA

absorber but

notoriously

photounstabl

e, requiring

stabilizing

agents like

Octocrylene.

[4]

Octocrylene Octocrylene UVB/UVA II 2 - 10
Not readily

available

Good

photostabilize

r for other

filters,

particularly

Avobenzone.

[5]

Homosalate Homosalate UVB 4 - 15 $17.90 -

$645.00

Often used at

high
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concentration

s, potential

for skin

penetration.

[6]

Octinoxate

Ethylhexyl

Methoxycinna

mate

UVB 2 - 7.5
Not readily

available

Widely used,

but has

shown to be

photounstabl

e, especially

in the

presence of

Avobenzone.

[7]

Bemotrizinol

(Tinosorb S)

Bis-

Ethylhexyloxy

phenol

Methoxyphen

yl Triazine

Broad

Spectrum

(UVB/UVA)

1 - 4
Not readily

available

Highly

photostable

and effective

broad-

spectrum

filter.[8]

Bisoctrizole

(Tinosorb M)

Methylene

Bis-

Benzotriazoly

l

Tetramethylb

utylphenol

Broad

Spectrum

(UVB/UVA)

1 - 10 ₹4,000

Hybrid filter

(acts as both

chemical and

physical),

photostable,

can leave a

white cast.[2]

Zinc Oxide Zinc Oxide

Broad

Spectrum

(UVB/UVA)

2 - 25
Not readily

available

Physical filter,

very

photostable,

can cause a

white cast on

the skin.[9]

Titanium

Dioxide

Titanium

Dioxide

UVB/UVA II 2 - 25 Not readily

available

Physical filter,

very
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photostable,

can cause a

white cast on

the skin.[10]

Note: Prices are indicative and can vary based on supplier, volume, and market fluctuations.

The prices for Homosalate and Tinosorb M were sourced from online retailers and may not

reflect bulk industrial pricing.

The Iscotrizinol Advantage: High Efficacy and
Photostability
Iscotrizinol is recognized for its exceptional photostability, losing only about 10% of its SPF

protection after 25 hours of sun exposure.[11] This inherent stability minimizes the need for

additional photostabilizing agents, which can reduce formulation complexity and cost.

Furthermore, its high molar absorptivity allows for the achievement of high SPF values at lower

concentrations compared to some other UV filters, directly impacting the cost of the final

product.

The synergistic effect of Iscotrizinol with other UV filters is another key factor in its cost-

effectiveness.[12] It can be combined with other organic and inorganic filters to enhance the

overall SPF of the formulation, potentially allowing for a reduction in the concentration of other,

more costly or less stable, UV filters.[13]

Experimental Protocols
Accurate and reproducible assessment of sunscreen performance is crucial for formulation

development. The following are detailed methodologies for key in vitro experiments.

In Vitro SPF and UVA Protection Factor (UVA-PF)
Determination (ISO 24443:2021)
This method is widely used to determine the UVA photoprotection of a sunscreen product.

1. Sample Preparation:
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The sunscreen product is applied to a roughened polymethylmethacrylate (PMMA) plate at a

concentration of 1.3 mg/cm².

The film is allowed to dry for 15 minutes in the dark at a controlled temperature (25-35°C).

[14]

2. Initial Absorbance Measurement:

The absorbance of the sunscreen film is measured from 290 to 400 nm using a UV

spectrophotometer with an integrating sphere.[15]

3. UV Irradiation:

The plate is then exposed to a controlled dose of UV radiation from a solar simulator. The

irradiation dose is calculated based on the initial in vitro SPF.[16]

4. Post-Irradiation Absorbance Measurement:

After irradiation, the absorbance of the sunscreen film is measured again across the same

wavelength range.[15]

5. Calculation:

The in vitro SPF and UVA-PF are calculated from the pre- and post-irradiation absorbance

data using a standardized formula that takes into account the erythemal action spectrum and

the persistent pigment darkening (PPD) action spectrum.[16]

Photostability Testing (Adapted from COLIPA
Guidelines)
This protocol assesses the ability of a UV filter to retain its protective properties after exposure

to UV radiation.

1. Sample Preparation:

A thin film of the sunscreen formulation is applied to a quartz plate.

2. Initial Spectral Analysis:
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The initial absorbance spectrum of the film is measured using a UV-Vis spectrophotometer.

3. UV Irradiation:

The sample is then exposed to a controlled dose of UV radiation from a solar simulator for a

specified period.

4. Post-Irradiation Spectral Analysis:

The absorbance spectrum is measured again after irradiation.

5. Data Analysis:

The percentage of photodegradation is calculated by comparing the absorbance at the λmax

of the UV filter before and after irradiation. A photostable filter will show minimal degradation.

Visualizing Formulation and Testing Workflows
Sunscreen Formulation and Efficacy Testing Workflow
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Sunscreen Formulation and Efficacy Testing Workflow
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Click to download full resolution via product page

Caption: Workflow for sunscreen formulation and in vitro efficacy testing.
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Logical Relationship for Cost-Effectiveness
Evaluationdot

Cost-Effectiveness

Total Formulation Cost
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(Price per kg)
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(Efficacy)

Cost of Other Ingredients
(e.g., Stabilizers)

Achieved SPF Achieved UVA-PFPhotostability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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